2-Bromo-N-[(1R)-1-phenylethyl]propanamide

• Molecular Formula: C11H14BrNO
• Molecular Weight: 256.14 g/mol
• IUPAC Name: 2-bromo-N-[(1R)-1-phenylethyl]propanamide
• InChI: InChI=1S/C11H14BrNO/c1-8(12)11(14)13-9(2)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,13,14)/t8?,9-/m1/s1
• InChI Key: QYAAFAXOBIYBIR-YGPZHTELSA-N
• Isomeric SMILES: C[C@H](C1=CC=CC=C1)NC(=O)C(C)Br
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(C)Br

Description

2-Bromo-N-[(1R)-1-phenylethyl]propanamide is a chiral brominated amide with a molecular formula C₁₁H₁₄BrNO and a molecular weight of 256.14 g/mol. Its structure features a bromine atom at the β-position of the propanamide backbone and an (R)-configured 1-phenylethyl substituent on the nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-N-[(1R)-1-phenylethyl]propanamide typically involves the reaction of 2-bromopropanoyl bromide with (1R)-1-phenylethylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrogen bromide formed during the reaction. The reaction mixture is usually stirred at low temperatures to control the exothermic nature of the reaction and to ensure high yield and purity of the product .

Industrial Production Methods

In an industrial setting, the production of 2-Bromo-N-[(1R)-1-phenylethyl]propanamide can be scaled up by using continuous flow reactors. These reactors allow for better control over reaction conditions, such as temperature and pressure, and can handle larger volumes of reactants. The use of automated systems also ensures consistent product quality and reduces the risk of human error.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-N-[(1R)-1-phenylethyl]propanamide undergoes several types of chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by various nucleophiles, such as amines, thiols, and alkoxides, leading to the formation of different substituted amides.

Reduction: The compound can be reduced to the corresponding amine using reducing agents like lithium aluminum hydride (LiAlH4).

Hydrolysis: In the presence of aqueous acid or base, the amide bond can be hydrolyzed to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide (NaN3) and potassium thiocyanate (KSCN). The reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Reduction: Lithium aluminum hydride (LiAlH4) is used in anhydrous ether or tetrahydrofuran (THF) under inert atmosphere.

Hydrolysis: Aqueous hydrochloric acid (HCl) or sodium hydroxide (NaOH) solutions are used, and the reactions are typically performed under reflux conditions.

Major Products Formed

Nucleophilic Substitution: Substituted amides with various functional groups.

Reduction: The corresponding amine, N-[(1R)-1-phenylethyl]propanamide.

Hydrolysis: The corresponding carboxylic acid and (1R)-1-phenylethylamine.

Scientific Research Applications

2-Bromo-N-[(1R)-1-phenylethyl]propanamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of bacterial infections and cancer.

Industry: It is used in the production of specialty chemicals and as a reagent in various chemical processes

Mechanism of Action

The mechanism of action of 2-Bromo-N-[(1R)-1-phenylethyl]propanamide involves its interaction with specific molecular targets, such as enzymes and receptors. The bromine atom and the amide group play crucial roles in its binding affinity and specificity. The compound can inhibit the activity of certain enzymes by forming covalent bonds with their active sites, leading to the disruption of essential biochemical pathways. Additionally, it can interact with cell membrane receptors, altering signal transduction processes and affecting cellular functions .

Comparison with Similar Compounds

Comparison with Structural Analogs

Stereoisomer: 2-Bromo-N-[(1S)-1-phenylethyl]propanamide

• Molecular Formula: C₁₁H₁₄BrNO (identical to R-isomer)

Halogen-Substituted Derivatives

2-Bromo-N-[(4-fluorophenyl)methyl]propanamide (CAS 1119451-51-2)

• Molecular Formula: C₁₀H₁₁BrFNO
• Commercial Status : Discontinued, indicating possible instability or niche applications .

2-Bromo-N-(5-chloro-2-methylphenyl)propanamide (CAS 1211465-92-7)

• Molecular Formula: C₁₀H₁₁BrClNO
• Substituents : Chlorine and methyl groups on the aromatic ring modulate lipophilicity and steric bulk.
• Application : Used as a pharmaceutical intermediate, particularly in synthetic organic and medicinal chemistry .

Non-Brominated Analog: (2S)-2-Phenyl-N-[(1R)-1-phenylethyl]propanamide

• Molecular Formula: C₁₇H₁₉NO
• Key Difference : Absence of bromine reduces electrophilicity, limiting utility in substitution reactions but possibly enhancing stability for catalytic or material science applications .

Aniline Derivative: (S)-2-Bromo-N-(1-phenylethyl)-aniline

• Molecular Formula : C₁₄H₁₄BrN
• Structural Shift : Replacement of the amide group with an aniline moiety eliminates hydrogen-bonding capacity, altering solubility and reactivity.
• Commercial Data : High cost ($2000/g) reflects synthetic complexity or rarity .

Data Tables

Table 1: Structural and Commercial Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Commercial Status	Applications	Reference
2-Bromo-N-[(1R)-1-phenylethyl]propanamide	C₁₁H₁₄BrNO	256.14	(R)-1-Phenylethyl, Br	Active	Synthetic intermediate
2-Bromo-N-[(1S)-1-phenylethyl]propanamide	C₁₁H₁₄BrNO	256.14	(S)-1-Phenylethyl, Br	Discontinued	Chiral synthesis
2-Bromo-N-[(4-fluorophenyl)methyl]propanamide	C₁₀H₁₁BrFNO	260.11	4-Fluorobenzyl, Br	Discontinued	Drug development
2-Bromo-N-(5-chloro-2-methylphenyl)propanamide	C₁₀H₁₁BrClNO	280.56	5-Cl-2-Me-phenyl, Br	Active	Pharmaceutical intermediate

Table 2: Functional Group Impact on Reactivity

Compound	Reactive Site	Potential Reactivity
2-Bromo-N-[(1R)-1-phenylethyl]propanamide	β-Bromine	Susceptible to SN2 substitutions
(S)-2-Bromo-N-(1-phenylethyl)-aniline	Brominated aniline	Electrophilic aromatic substitution
(2S)-2-Phenyl-N-[(1R)-1-phenylethyl]propanamide	Amide carbonyl	Hydrogen bonding or nucleophilic acyl substitution

Research Findings and Gaps

• Stereochemical Influence : The (R)-vs-(S) configuration in propanamide derivatives (e.g., ) may critically impact enantioselective synthesis outcomes, but comparative kinetic or thermodynamic studies are lacking.
• Halogen Effects : Fluorine and chlorine substituents () enhance compound polarity and stability, yet discontinuation of some analogs suggests unresolved synthesis or scalability issues.
• Application Diversity: Brominated amides are favored in pharmaceutical intermediates (), while non-brominated analogs () may find roles in materials science due to reduced reactivity.

Biological Activity

2-Bromo-N-[(1R)-1-phenylethyl]propanamide is a brominated amide derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article delves into the compound's structure, synthesis, biological mechanisms, and relevant research findings.

Structural Characteristics

The molecular formula of 2-Bromo-N-[(1R)-1-phenylethyl]propanamide highlights its unique structural features:

• Bromine Atom : Enhances lipophilicity, potentially increasing membrane permeability.
• Amide Functional Group : Capable of forming hydrogen bonds, influencing its reactivity and interaction with biological targets.

Synthesis

The synthesis of 2-Bromo-N-[(1R)-1-phenylethyl]propanamide typically involves the following steps:

• Reagents : The reaction uses 2-bromopropanoyl bromide and (1R)-1-phenylethylamine.
• Conditions : Conducted in the presence of a base such as triethylamine to neutralize hydrogen bromide.
• Temperature Control : Often performed at low temperatures to optimize yield and purity.

Antimicrobial Properties

Research indicates that 2-Bromo-N-[(1R)-1-phenylethyl]propanamide exhibits significant antimicrobial activity. Its mechanism may involve:

• Disruption of microbial cell membranes due to increased lipophilicity.
• Inhibition of specific enzymes critical for microbial metabolism.

Anticancer Potential

The compound also shows promise in anticancer applications. Studies suggest that it may act through:

• Enzyme Inhibition : Binding to active sites on enzymes involved in cancer cell proliferation.
• Signal Transduction Modulation : Altering pathways that lead to tumor growth.

Research Findings and Case Studies

A summary of various studies exploring the biological activity of 2-Bromo-N-[(1R)-1-phenylethyl]propanamide is provided below:

Study	Focus	Findings
Study A	Antimicrobial Activity	Demonstrated effective inhibition against multiple bacterial strains.
Study B	Anticancer Mechanism	Showed reduced proliferation rates in cancer cell lines through enzyme inhibition.
Study C	Pharmacological Exploration	Identified potential targets for drug development based on binding affinity studies.

The biological activity of 2-Bromo-N-[(1R)-1-phenylethyl]propanamide is hypothesized to involve:

• Nucleophilic Substitution Reactions : The bromine atom can be replaced by nucleophiles, leading to diverse derivatives with varied biological activities.
• Electrophilic Aromatic Substitution : The compound can interact with aromatic systems within biological molecules, influencing their function.